4-Amino-2-fluorosulfonyloxy-1-methoxybenzene

• IUPAC Name: 4-amino-2-fluorosulfonyloxy-1-methoxybenzene
• InChI: InChI=1S/C7H8FNO4S/c1-12-6-3-2-5(9)4-7(6)13-14(8,10)11/h2-4H,9H2,1H3
• InChI Key: NOBYUCPYDSWDJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N)OS(=O)(=O)F
• Molecular Formula: C7H8FNO4S
• Molecular Weight: 221.21 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact method would depend on the starting materials and the specific conditions required for each reaction. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzene ring provides a stable, aromatic base for the molecule. The electron-withdrawing nature of the fluorosulfonyloxy group could potentially influence the reactivity of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. The amino group might participate in acid-base reactions, the fluorosulfonyloxy group could potentially undergo nucleophilic substitution reactions, and the methoxy group might be involved in ether cleavage reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, its solubility would be affected by the polarities of its functional groups, and its melting and boiling points would be influenced by the strengths of intermolecular forces.

Scientific Research Applications

Synthesis of Sulfonyl Fluorides

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SuFEx Click Chemistry

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Synthesis of Fluorescent Compounds

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Drug Discovery

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Materials Science

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Chemical Biology

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Mechanism of Action

Target of Action

Compounds with similar structures, such as sulfonyl fluorides, have found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science .

Mode of Action

It’s worth noting that sulfonyl fluorides, which share a similar structure, can undergo direct fluorosulfonylation with fluorosulfonyl radicals, providing an efficient approach for producing sulfonyl fluorides .

Biochemical Pathways

Compounds with similar structures, such as sulfonyl fluorides, have been used in suzuki–miyaura (sm) cross-coupling reactions . This reaction involves the coupling of chemically differentiated fragments with a metal catalyst, resulting in the formation of a new carbon-carbon bond .

Result of Action

The production of sulfonyl fluorides through direct fluorosulfonylation with fluorosulfonyl radicals could potentially lead to the creation of diverse functionalized sulfonyl fluorides .

Action Environment

The success of suzuki–miyaura (sm) cross-coupling reactions, which could potentially involve this compound, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .

Safety and Hazards

Like all chemicals, handling this compound would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future research directions involving this compound could be vast, depending on its properties and potential applications. It could be explored for use in various fields such as medicinal chemistry, materials science, or chemical synthesis.